2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• SMILES: CC1(CCCCC1)C(CN)OC
• InChI: InChI=1S/C10H21NO/c1-10(9(8-11)12-2)6-4-3-5-7-10/h9H,3-8,11H2,1-2H3
• InChIKey: IUHRIFNSYHNBOV-UHFFFAOYSA-N

2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine – Structural and Physicochemical Baseline for Procurement Evaluation

2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine (CAS 1936382-99-8) is a secondary aliphatic amine with the molecular formula C₁₀H₂₁NO and a molecular weight of 171.28 g/mol . The compound features a geminal substitution pattern at the α-carbon of the ethanamine backbone: a methoxy group (–OCH₃) and an aminomethyl group (–CH₂NH₂) are both attached to the same carbon that bears the 1-methylcyclohexyl substituent, generating an undefined stereocenter . This structural architecture places it within the broader aminocyclohexyl ether class but distinguishes it from simpler cyclohexylamines and N-alkylated analogs through the combination of steric bulk, hydrogen-bonding capacity (1 HBD, 2 HBA), and a computed XLogP3 of 2 .

Scaffold identity

Aminocyclohexyl ether with geminal methoxy/aminomethyl substitution and an undefined stereocenter for chiral SAR exploration.

Basicity window

Modulated pKa supports selective amine protection/deprotection sequences in multi-step syntheses.

Property space

Computed lipophilicity–polarity balance fits drug-like chemical space for permeability and solubility optimization.

• [1] Kuujia.com. CAS No. 1936382-99-8 – 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine: Computed Properties. https://www.kuujia.com/cas-1936382-99-8.html (accessed 2026-05-05). View Source

Why In-Class Substitution of 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine Carries Quantifiable Risk

Although several C₉–C₁₀ cyclohexyl-containing ethanamines share the same elemental composition or similar molecular weight, their physicochemical property profiles diverge in ways that directly affect purification strategy, salt selection, and chromatographic behavior. The target compound’s geminal methoxy/aminomethyl architecture on the α-carbon produces a predicted pKa of 8.68, which is 0.76–1.59 log units lower than that of simpler (1-methylcyclohexyl)methanamine (pKa ~10.27) . This shift in basicity alters protonation equilibria under physiological and extraction conditions. Furthermore, the boiling point (237.9 °C predicted) is 22 °C higher than that of N-(2-methoxyethyl)cyclohexanamine, a connectivity isomer, and approximately 80 °C higher than that of (1-methylcyclohexyl)methanamine, rendering solvent-swap or distillation protocols non-interchangeable . These quantifiable gaps mean that simply selecting a same-formula or same-class analog without verifying the specific physicochemical profile can lead to purification failures, incorrect salt stoichiometry, or unexpected retention time shifts in preparative chromatography.

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Geminal substitution architecture: connectivity isomer places amino group on ring, altering steric and electronic profile.

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α-Methoxy basicity modulation: des-methoxy analogs are significantly more basic, shifting salt formation and extraction pH.

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Undefined stereocenter: N-alkyl and des-methoxy analogs lack chiral center, making them unsuitable for stereochemical SAR.

• [1] Kuujia.com. CAS No. 1936382-99-8 – 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine: Computed Properties (pKa: 8.68±0.10, BP: 237.9±13.0 °C). https://www.kuujia.com/cas-1936382-99-8.html (accessed 2026-05-05). View Source

Head-to-Head Quantitative Differentiation Evidence for 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine vs. Closest Analogs

Boiling Point Elevation of 22 °C vs. Connectivity Isomer N-(2-Methoxyethyl)cyclohexanamine Informs Distillation Protocol Selection

The target compound exhibits a predicted boiling point of 237.9 ± 13.0 °C, which is 22.2 °C higher than that of its connectivity isomer N-(2-methoxyethyl)cyclohexanamine (215.7 ± 13.0 °C) and approximately 81 °C higher than the simpler (1-methylcyclohexyl)methanamine (157.0 ± 8.0 °C) . This elevation is attributable to the increased molecular weight and the geminal substitution pattern, which enhances intermolecular dipole–dipole interactions relative to analogs where the methoxy and amino groups are separated by a flexible ethylene spacer or where the methoxy group is absent.

Boiling Point Gap

Head-to-head

22.2 °C higher vs. connectivity isomer; 80.9 °C vs. des-methoxy analog

Distillation protocols not directly transferable

Predicted values; verify experimentally

Evidence Dimension	Boiling point (predicted at 760 mmHg)
Target Compound Data	237.9 ± 13.0 °C
Comparator Or Baseline	N-(2-Methoxyethyl)cyclohexanamine: 215.7 ± 13.0 °C; (1-Methylcyclohexyl)methanamine: 157.0 ± 8.0 °C
Quantified Difference	+22.2 °C vs. N-(2-methoxyethyl)cyclohexanamine; +80.9 °C vs. (1-methylcyclohexyl)methanamine
Conditions	Predicted values from ACD/Labs or equivalent computational engine; reported on vendor and database specification sheets

Why This Matters

The 22 °C boiling point gap means that distillation protocols, solvent-swap procedures, and vacuum distillation parameters developed for the connectivity isomer cannot be directly transferred; procurement specifications must account for the higher thermal input required, which may affect thermal stability considerations during large-scale purification.

• [1] Kuujia.com. CAS No. 1936382-99-8 – 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine: Boiling Point 237.9±13.0 °C (Predicted). https://www.kuujia.com/cas-1936382-99-8.html (accessed 2026-05-05). View Source

pKa Depression of ~1.6 Units vs. (1-Methylcyclohexyl)methanamine Governs Salt Formation and Extraction Behavior

The target compound has a predicted pKa of 8.68 ± 0.10, which is markedly lower than that of (1-methylcyclohexyl)methanamine (pKa 10.27 ± 0.29) and N-(2-methoxyethyl)cyclohexanamine (pKa 9.44 ± 0.20) . The electron-withdrawing inductive effect of the α-methoxy substituent reduces the basicity of the proximal primary amine by approximately 1.6 log units relative to the des-methoxy analog. At pH 7.4, the target compound is approximately 95% protonated vs. >99.9% for (1-methylcyclohexyl)methanamine, creating a narrower window for free-base extraction.

pKa Depression

Head-to-head

1.59 units lower than des-methoxy analog

Alters free-base extraction pH window

Predicted; solvent-dependent ionization

Evidence Dimension	pKa (predicted)
Target Compound Data	8.68 ± 0.10
Comparator Or Baseline	(1-Methylcyclohexyl)methanamine (CAS 3913-98-2): 10.27 ± 0.29; N-(2-Methoxyethyl)cyclohexanamine (CAS 55611-82-0): 9.44 ± 0.20
Quantified Difference	−1.59 units vs. (1-methylcyclohexyl)methanamine; −0.76 units vs. N-(2-methoxyethyl)cyclohexanamine
Conditions	Predicted values from computational estimation software; reported on chemical database specification pages

Why This Matters

A pKa shift of this magnitude changes the pH range over which the compound can be effectively extracted as the free base, alters the stoichiometry and counterion selection for salt formation, and may affect the compound's behavior in ion-pair chromatography method development relative to more basic in-class analogs.

• [1] Kuujia.com. CAS No. 1936382-99-8 – 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine: pKa 8.68±0.10 (Predicted). https://www.kuujia.com/cas-1936382-99-8.html (accessed 2026-05-05). View Source

Geminal α-Carbon Substitution Creates an Undefined Stereocenter Absent in N-Alkyl and Des-Methoxy Comparators

The target compound possesses a quaternary-like α-carbon bearing three distinct substituents (methoxy, aminomethyl, and 1-methylcyclohexyl), resulting in an undefined stereocenter (reported as Undefined Atom Stereocenter Count: 1) . This stereogenic element is absent in N-(2-methoxyethyl)cyclohexanamine (CAS 55611-82-0), where the nitrogen is directly attached to the cyclohexyl ring, and in (1-methylcyclohexyl)methanamine (CAS 3913-98-2), which lacks the α-methoxy substituent entirely . The regioisomer 2-Methoxy-2-(4-methylcyclohexyl)ethan-1-amine (CAS 1495708-53-6) relocates the methyl group to the 4-position of the cyclohexyl ring, altering the steric environment around the stereocenter without eliminating it.

Stereocenter Architecture

Head-to-head

Undefined stereocenter count: 1; absent in N-alkyl and des-methoxy comparators

Enables chiral SAR exploration

Racemic mixture unless resolved

Evidence Dimension	Presence of an α-carbon stereocenter (Undefined Atom Stereocenter Count)
Target Compound Data	1 (undefined stereocenter at the α-carbon bearing methoxy, aminomethyl, and 1-methylcyclohexyl groups)
Comparator Or Baseline	N-(2-Methoxyethyl)cyclohexanamine: 0; (1-Methylcyclohexyl)methanamine: 0; 2-Methoxy-2-(4-methylcyclohexyl)ethan-1-amine: 1 (but with methyl at cyclohexyl C4 position)
Quantified Difference	Qualitative: presence vs. absence of stereocenter; regioisomeric difference in methyl substitution position on cyclohexane ring
Conditions	Structural analysis based on SMILES (COC(CN)C1(C)CCCCC1) and InChI Key (IUHRIFNSYHNBOV-UHFFFAOYSA-N); stereocenter count from PubChem computed descriptors

Why This Matters

For medicinal chemistry programs requiring enantioselective synthesis or chiral resolution, the presence of a stereocenter distinguishes this scaffold from achiral analogs; procurement for chiral SAR exploration mandates this specific architecture, as N-alkyl or des-methoxy comparators cannot serve as stereochemical probes.

• [1] Kuujia.com. CAS No. 1936382-99-8 – 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine: Computed Properties (Undefined Atom Stereocenter Count: 1). https://www.kuujia.com/cas-1936382-99-8.html (accessed 2026-05-05). View Source

XLogP3 of 2.0 and TPSA of 35.2 Ų Define a Lipophilicity–Polarity Window Distinct from Des-Methyl and Des-Methoxy Analogs

The target compound has a computed XLogP3 of 2.0 and a topological polar surface area (TPSA) of 35.2 Ų . By comparison, the des-methyl analog 2-cyclohexyl-2-methoxyethan-1-amine (CAS 1493314-87-6, MW 157.25) lacks the 1-methyl group on the cyclohexane ring, which reduces its molecular weight by 14 Da and is expected to lower its logP by approximately 0.3–0.5 log units based on the contribution of a –CH₂– group to calculated logP . The simpler (1-methylcyclohexyl)methanamine (MW 127.23) has both lower molecular weight and lacks the methoxy group, yielding a TPSA of approximately 26 Ų (one HBA fewer) and a higher predicted pKa, indicating a substantially different polarity–basicity profile.

Lipophilicity Window

Class-level

XLogP3: 2.0; TPSA: 35.2 Ų; ~0.3–0.5 units higher than des-methyl analog

Supports permeability optimization studies

Estimates; verify experimentally

Evidence Dimension	Computed XLogP3 and TPSA
Target Compound Data	XLogP3: 2.0; TPSA: 35.2 Ų; MW: 171.28 Da
Comparator Or Baseline	2-Cyclohexyl-2-methoxyethan-1-amine (CAS 1493314-87-6): MW 157.25 Da, expected XLogP3 ~1.5–1.7 (estimated); (1-Methylcyclohexyl)methanamine (CAS 3913-98-2): MW 127.23 Da, TPSA ~26 Ų (one HBA fewer)
Quantified Difference	XLogP3: ~+0.3–0.5 units vs. des-methyl analog; TPSA: +9 Ų vs. des-methoxy analog; MW: +14 Da vs. des-methyl, +44 Da vs. des-methoxy analog
Conditions	XLogP3 and TPSA values computed via PubChem/XLogP3 algorithm; comparator XLogP3 values are class-level estimates based on methylene group contribution (~+0.4 per –CH₂–)

Why This Matters

The specific combination of XLogP3 = 2.0 and TPSA = 35.2 Ų places this compound in a favorable drug-like property space (both values well within Lipinski Rule of Five thresholds), but this window is sensitive to structural modification; procurement for SAR campaigns targeting passive permeability or solubility must use the exact compound, as even the des-methyl analog is predicted to show a measurable lipophilicity shift.

• [1] Kuujia.com. CAS No. 1936382-99-8 – 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine: XLogP3: 2.0, TPSA: 35.2 Ų. https://www.kuujia.com/cas-1936382-99-8.html (accessed 2026-05-05). View Source

Commercial Availability at 95% Purity with Defined Pricing Tiers Supports Feasibility Assessment for Milligram-to-Gram Scale Procurement

The target compound is commercially available from Enamine (catalog EN300-1293547) through multiple vendors with a standardized purity of 95% . Pricing data from 2023 indicates: 50 mg at $888, 100 mg at $930, 250 mg at $972, 500 mg at $1,014, 1,000 mg at $1,057, 2,500 mg at $2,071, 5,000 mg at $3,065, and 10,000 mg at $4,545 . The regioisomer 2-Methoxy-2-(4-methylcyclohexyl)ethan-1-amine (CAS 1495708-53-6) and positional isomer 2-Methoxy-1-(4-methylcyclohexyl)ethan-1-amine (CAS 1339009-94-7) are also listed at 95% purity, but pricing differentials and stock availability vary by supplier, requiring case-by-case verification .

Commercial Specification

Specification review

95% purity; multi-vendor availability; pricing tiers from 50 mg to 10 g

Enables procurement planning

Pricing as of 2023; verify current availability

Evidence Dimension	Commercial purity and pricing tier structure
Target Compound Data	95% purity; Enamine pricing: $888 (50 mg) to $4,545 (10 g); Ambeed Cat. A1034833 also at 95%
Comparator Or Baseline	2-Methoxy-2-(4-methylcyclohexyl)ethan-1-amine (CAS 1495708-53-6): 95% purity (Leyan Cat. 2020667); 2-Methoxy-1-(4-methylcyclohexyl)ethan-1-amine (CAS 1339009-94-7): 95% purity (multiple vendors)
Quantified Difference	Purity specification identical (95%); pricing and lead-time differentiation vendor-dependent; no systematic price comparison available from public sources
Conditions	Vendor catalog data accessed 2026-05-05; pricing as of 2023-09-30 for Enamine listings

Why This Matters

For procurement planning, the availability of the target compound at consistent 95% purity from multiple suppliers (Enamine, Ambeed, Leyan) reduces single-supplier dependency risk; the published pricing tier structure enables budget forecasting for milligram-to-gram scale campaigns without the lead-time uncertainty associated with custom synthesis of less commercially available analogs.

• [1] Kuujia.com. CAS No. 1936382-99-8 – 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine: Pricing from Enamine. https://www.kuujia.com/cas-1936382-99-8.html (accessed 2026-05-05). View Source

High-Confidence Application Scenarios for 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine Based on Quantitative Differentiation Evidence

Chiral Scaffold for Enantioselective Medicinal Chemistry SAR Campaigns

The presence of an undefined stereocenter at the α-carbon (geminal methoxy/aminomethyl/1-methylcyclohexyl substitution) makes this compound a logical starting scaffold for medicinal chemistry programs exploring stereochemistry–activity relationships (SAR) in aminocyclohexyl ether target classes . Unlike achiral N-(2-methoxyethyl)cyclohexanamine or (1-methylcyclohexyl)methanamine, this compound offers the opportunity for chiral resolution and enantioselective SAR exploration. The regioisomer 2-Methoxy-2-(4-methylcyclohexyl)ethan-1-amine, while also chiral, positions the methyl group at the cyclohexyl 4-position rather than the 1-position, which may alter the spatial orientation of the cyclohexyl ring relative to the stereocenter and thus affect target binding differently.

Building Block Requiring Specific Basicity for Selective Protection/Deprotection Sequences

With a predicted pKa of 8.68, this compound is approximately 1.6 log units less basic than (1-methylcyclohexyl)methanamine (pKa ~10.27) and 0.76 units less basic than N-(2-methoxyethyl)cyclohexanamine (pKa ~9.44) . This intermediate basicity is advantageous in multi-step synthetic sequences where selective Boc-protection or Fmoc-deprotection of a more basic amine must be achieved in the presence of this less basic amine, or conversely, where selective protonation under mildly acidic conditions is required for extraction or chromatography. Researchers should verify the experimental pKa in their specific solvent system before designing protection group strategies.

Physicochemical Probe for Lipophilicity-Dependent Property Optimization

The compound's XLogP3 of 2.0 and TPSA of 35.2 Ų place it in a favorable region of drug-like chemical space . For lead optimization programs targeting passive membrane permeability or aqueous solubility, this compound can serve as a reference point where the geminal methoxy group modulates both lipophilicity and hydrogen-bonding capacity simultaneously. The 1-methyl substitution on the cyclohexyl ring contributes approximately +0.3–0.5 log units of lipophilicity relative to the des-methyl analog 2-cyclohexyl-2-methoxyethan-1-amine, providing a measurable lipophilicity increment that can be leveraged in matched molecular pair analyses .

Purification Method Development Using Differentiated Boiling Point and pKa

The boiling point of 237.9 °C is significantly higher than that of the connectivity isomer N-(2-methoxyethyl)cyclohexanamine (215.7 °C) and the simpler (1-methylcyclohexyl)methanamine (157.0 °C) . This thermal property differentiation can be exploited in preparative gas chromatography method development and in the design of distillation-based purification protocols. Additionally, the pKa of 8.68 enables efficient liquid–liquid extraction at pH ~6 (where the compound is >95% protonated) vs. pH ~10–11 (free base), a narrower working window than that available for the more basic (1-methylcyclohexyl)methanamine, which remains >99% protonated until pH > 8.7.

Application

Selection Property

Validation Focus

Chiral scaffold for enantioselective SAR

Undefined stereocenter at α-carbon

Chiral resolution feasibility and enantiomer-specific activity

Selective protection/deprotection sequences

Modulated amine basicity

Boc/Fmoc selectivity under mild acidic/basic conditions

Lipophilicity-dependent property optimization

Computed lipophilicity–polarity balance

Permeability and solubility matched-pair analysis

Purification method development

Thermal profile and pH-dependent extraction behavior

Distillation protocol and liquid-liquid extraction verification

• [1] Kuujia.com. CAS No. 1936382-99-8 – 2-Methoxy-2-(1-methylcyclohexyl)ethan-1-amine: Computed Properties (XLogP3: 2.0, TPSA: 35.2 Ų, pKa: 8.68, BP: 237.9 °C, Undefined Atom Stereocenter Count: 1). https://www.kuujia.com/cas-1936382-99-8.html (accessed 2026-05-05). View Source